Cas no 2171778-14-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid
• CAS No: 2171778-14-4
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6115720
• PubChem ID: 165455283
• Update Time: 2025-07-23

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid
• EN300-1562865
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]piperidine-2-carboxylic acid
• 2171778-14-4

• Inchi： 1S/C25H26F2N2O5/c26-23(27)20(13-22(30)29-12-6-5-11-21(29)24(31)32)28-25(33)34-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-21,23H,5-6,11-14H2,(H,28,33)(H,31,32)
• InChI Key： HHCLEEIYHXJBIH-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CCCCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid (CAS No. 2171778-14-4)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid (CAS No. 2171778-14-4) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-4,4-difluorobutanoylpiperidine-2-carboxylic acid, is widely utilized in the synthesis of modified peptides and bioactive molecules. Its unique structural features, including the Fmoc-protected amino group and the difluorobutanoyl moiety, make it a versatile building block for researchers exploring novel drug candidates and therapeutic agents.

The compound's CAS No. 2171778-14-4 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. One of the key reasons for its popularity is its role in the development of peptide-based therapeutics, a hot topic in modern drug discovery. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on fluorinated amino acid derivatives like this compound to enhance the stability and bioavailability of peptide drugs. The incorporation of difluorinated groups into peptide backbones is known to improve metabolic resistance and binding affinity, making this compound a valuable tool for innovation.

Another area where 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid shines is in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling stepwise elongation of peptide chains. This method is favored over traditional Boc chemistry due to its milder deprotection conditions and compatibility with a wider range of functional groups. As the demand for custom peptides and peptide libraries grows, the relevance of this compound in high-throughput screening and drug development pipelines continues to rise.

From a structural perspective, the piperidine-2-carboxylic acid core of this molecule contributes to its conformational rigidity, which is crucial for designing peptides with specific secondary structures. The 4,4-difluorobutanoyl side chain introduces electronegativity and lipophilicity, factors that are often manipulated to optimize drug-like properties. These characteristics align with current trends in fragment-based drug design (FBDD) and rational drug discovery, where small molecular fragments are assembled into larger, more potent compounds.

In addition to its pharmaceutical applications, CAS No. 2171778-14-4 is also relevant in the field of chemical biology. Researchers utilize this compound to probe enzyme mechanisms, study protein-protein interactions, and develop activity-based probes (ABPs). The Fmoc-protected derivative is particularly useful for introducing fluorinated tags into biomolecules, enabling advanced imaging and detection techniques such as 19F NMR spectroscopy. This multidisciplinary utility underscores the compound's importance across various scientific domains.

Quality and purity are critical considerations when working with 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-2-carboxylic acid. Reputable suppliers provide detailed analytical data, including HPLC chromatograms, mass spectrometry (MS) results, and nuclear magnetic resonance (NMR) spectra to ensure batch-to-batch consistency. Proper storage conditions, typically at -20°C in a dry environment, are recommended to maintain the compound's stability over time. These best practices are essential for achieving reproducible results in both research and industrial settings.

Looking ahead, the potential applications of Fmoc-4,4-difluorobutanoylpiperidine-2-carboxylic acid are expected to expand further. With increasing interest in fluorinated pharmaceuticals and peptide therapeutics, this compound will likely play a pivotal role in the development of next-generation drugs. Its compatibility with automated synthesis platforms and combinatorial chemistry approaches positions it as a key enabler of innovation in the life sciences. As research continues to uncover new biological targets and therapeutic strategies, the demand for specialized building blocks like this one is set to grow.

For researchers seeking to explore the full potential of CAS No. 2171778-14-4, it is advisable to consult recent literature on fluorinated amino acid analogs and peptide modification strategies. Numerous studies have demonstrated the advantages of incorporating difluorinated motifs into bioactive compounds, ranging from improved pharmacokinetics to enhanced target engagement. By leveraging the unique properties of this compound, scientists can push the boundaries of drug discovery and contribute to the development of more effective therapies for various diseases.